1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one

• CAS RN: 354124-99-5
• Molecular Formula: C14H18ClN3O3
• Molecular Weight: 311.76g/mol
• IUPAC Name: 1-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C14H18ClN3O3/c1-10(2)14(19)17-7-5-16(6-8-17)13-4-3-11(18(20)21)9-12(13)15/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: RZNGRSIQPOUALD-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

1-[4-(2-Chloro-4-nitrophenyl)piperazin-1-yl]-2-methylpropan-1-one is a useful research compound. Its molecular formula is C14H18ClN3O3 and its molecular weight is 311.76g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Scheme 4 Step 1: Isobutyryl chloride (1.24 mmol, 0.13 mL) and Et3N (2.48 mmol, 0.35 mL) were added to a solution of 1-(2-chloro-4-nitrophenyl)piperazine (0.83 mmol, 200 mg) in DCM (5 mL) at 0° C. The reaction mixture was stirred at room temperature for 2 hours. The organic phase was washed with a saturated solution of NaHCO3. The aqueous phase was extracted with AcOEt. The organic phase was washed with brine, was dried over Na2SO4, was filtered and was concentrated under reduced pressure to afford 1-(4-(2-chloro-4-nitrophenyl)piperazin-1-yl)-2-methylpropan-1-one (0.83 mmol, 261 mg, 100%). The product was used without further purification.